Cas no 1805217-98-4 (Methyl 3-chloro-2-cyano-4-formylbenzoate)

• Product Name: Methyl 3-chloro-2-cyano-4-formylbenzoate
• CAS No: 1805217-98-4
• MF: C₁₀H₆ClNO₃
• MW: 223.612541675568
• CID: 4795384
• Update Time: 2025-10-05

Methyl 3-chloro-2-cyano-4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-cyano-4-formylbenzoate

• Inchi： 1S/C10H6ClNO3/c1-15-10(14)7-3-2-6(5-13)9(11)8(7)4-12/h2-3,5H,1H3
• InChI Key： PJQSMZHUAKTJCQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=CC(C(=O)OC)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2

Additional information on Methyl 3-chloro-2-cyano-4-formylbenzoate

Comprehensive Overview of Methyl 3-chloro-2-cyano-4-formylbenzoate (CAS No. 1805217-98-4)

Methyl 3-chloro-2-cyano-4-formylbenzoate (CAS No. 1805217-98-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro, cyano, and formyl functional groups, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science. The growing demand for high-purity intermediates and custom synthesis services has further highlighted the importance of this compound in modern chemical research.

One of the key reasons for the rising interest in Methyl 3-chloro-2-cyano-4-formylbenzoate is its role in the development of novel heterocyclic compounds. These compounds are essential in designing bioactive molecules, which are critical for advancements in medicinal chemistry and crop protection. Recent trends in green chemistry have also spurred investigations into more sustainable synthesis routes for this compound, aligning with global efforts to reduce environmental impact. Questions like "How to synthesize Methyl 3-chloro-2-cyano-4-formylbenzoate efficiently?" or "What are the latest applications of this compound in drug development?" are frequently searched, reflecting its relevance in contemporary research.

The compound's CAS No. 1805217-98-4 is often referenced in patent literature and academic journals, underscoring its significance in intellectual property and innovation-driven industries. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize its purity and structural integrity. Additionally, the compound's stability under various conditions makes it a preferred choice for long-term storage and large-scale production. Researchers are also exploring its potential in catalysis and nanomaterial synthesis, further expanding its utility.

From a commercial perspective, suppliers of Methyl 3-chloro-2-cyano-4-formylbenzoate emphasize its high yield synthesis and cost-effectiveness, making it accessible for both academic and industrial laboratories. The compound's compatibility with automated synthesis platforms has also garnered attention, as it aligns with the increasing automation in chemical research. Frequently asked questions like "Where to buy Methyl 3-chloro-2-cyano-4-formylbenzoate?" or "What are the safety guidelines for handling this compound?" indicate a strong market demand and the need for clear documentation.

In summary, Methyl 3-chloro-2-cyano-4-formylbenzoate (CAS No. 1805217-98-4) is a versatile and highly sought-after compound in modern chemistry. Its applications span across pharmaceuticals, agrochemicals, and advanced materials, driven by ongoing research and technological advancements. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping future innovations.